Cas no 866729-27-3 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866729-27-3
• MF: C₂₄H₁₇FN₂O₆S
• MW: 480.464988470078
• CID: 6072212
• PubChem ID: 2136957
• Update Time: 2025-10-23

N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• 1(4H)-Quinolineacetamide, N-1,3-benzodioxol-5-yl-3-[(4-fluorophenyl)sulfonyl]-4-oxo-
• AKOS001821400
• 866729-27-3
• F1604-0596
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)acetamide
• N-(1,3-benzodioxol-5-yl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• CCG-134477
• N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide

• Inchi： 1S/C24H17FN2O6S/c25-15-5-8-17(9-6-15)34(30,31)22-12-27(19-4-2-1-3-18(19)24(22)29)13-23(28)26-16-7-10-20-21(11-16)33-14-32-20/h1-12H,13-14H2,(H,26,28)
• InChI Key： ZRIOQFRJUMAXDP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C3OCOC3=C2)=O)C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 480.07913560g/mol
• Monoisotopic Mass: 480.07913560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 716.6±60.0 °C(Predicted)
• pka: 12.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide: A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, commonly referenced by its CAS number 866729-27-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a benzodioxole moiety, a fluorobenzenesulfonyl group, and a dihydroquinoline system. The integration of these functional groups imparts unique properties that make it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high efficiency. Such innovations highlight the compound's importance in the development of novel synthetic methodologies.

One of the most promising aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes, making it a potential candidate for drug development. Specifically, research has shown that it can inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in cancer treatment.

The structural versatility of N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide allows for extensive modification to enhance its pharmacokinetic properties. By altering substituents or introducing new functional groups, researchers can tailor the compound's solubility, bioavailability, and metabolic stability. This adaptability is crucial for overcoming challenges in drug delivery and improving therapeutic outcomes.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it demonstrates favorable charge transport characteristics.

The environmental impact of synthesizing and utilizing this compound is another critical area of consideration. Researchers are increasingly focusing on developing sustainable synthesis routes that minimize waste and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into the production process to ensure eco-friendly manufacturing practices.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-acetamide with CAS number 866729-27-3 represents a multifaceted compound with diverse applications across various scientific domains. Its intricate structure not only offers opportunities for innovative chemical synthesis but also presents promising avenues for therapeutic and technological advancements. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of cutting-edge scientific exploration.